Cas no 24294-03-9 (3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide)

3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide structure
24294-03-9 structure
Product Name:3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide
CAS No:24294-03-9
MF:C15H24N2O4
MW:296.362064361572
CID:52479
PubChem ID:15476189
Update Time:2025-04-18

3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide Chemical and Physical Properties

Names and Identifiers

    • 3-(N,N-Dimethoxyethyl)amino-4-methoxy acetanilide
    • DMAMA
    • N-[3-[bis(2-methoxyethyl)amino]-4-methoxyphenyl]acetamide
    • I06-1487
    • 3'-[Bis(2-methoxyethyl)amino]-4'-methoxyacetanilide
    • 5-Acetamido-2-methoxy-N,N-bis(2-methoxyethyl)aniline
    • 5-Acetamido-2-methoxy-N,N-bis(b-methoxyethyl)aniline
    • N,N-Bis(2-methoxyethyl)-2-methoxy-5-acetamidoaniline
    • SCHEMBL11414938
    • A817196
    • N-{3-[BIS(2-METHOXYETHYL)AMINO]-4-METHOXYPHENYL}ACETAMIDE
    • 24294-03-9
    • 3-(N,N-Dimethoxyethyl)amino-4-methoxyacetanilide
    • AKOS015895805
    • DTXSID80573126
    • FT-0657903
    • Inchi: 1S/C15H24N2O4/c1-12(18)16-13-5-6-15(21-4)14(11-13)17(7-9-19-2)8-10-20-3/h5-6,11H,7-10H2,1-4H3,(H,16,18)
    • InChI Key: LLYBWQANNKRYST-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C1C=C(C=CC=1OC)NC(C)=O)CCOC

Computed Properties

  • Exact Mass: 296.17400
  • Monoisotopic Mass: 296.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 60Ų

Experimental Properties

  • PSA: 60.03000
  • LogP: 1.82580
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